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Compound of Interest

Compound Name: 4-Iodobenzoic acid

Cat. No.: B057085 Get Quote

Essential Safety and Handling Guide for 4-
Iodobenzoic Acid
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of 4-Iodobenzoic acid, including detailed operational and

disposal plans.

Chemical Identity:

Name: 4-Iodobenzoic acid

Synonyms: p-Iodobenzoic acid, Iodobenzene-4-carboxylic acid

CAS Number: 619-58-9[1]

Molecular Formula: C₇H₅IO₂[2]

Molecular Weight: 248.02 g/mol [2]

Hazard Identification and Classification
4-Iodobenzoic acid is classified as a hazardous chemical and requires careful handling to

avoid adverse health effects.[1]
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Primary Hazards:[2]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][3]

Signal Word: Warning[1][3]

Hazard Category Classification

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Iodobenzoic acid
to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://www.chemicalbook.com/msds/4-iodobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzoic-acid
https://www.chemicalbook.com/msds/4-iodobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-iodobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-iodobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1073018&productDescription=4-IODOBENZOIC+ACID+97%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE Specifications & Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[4]

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166 to

protect against splashes and

dust.[5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Butyl

rubber) and a lab coat or

protective clothing.[4][5]

Prevents direct skin contact,

which can cause irritation.[5]

Contaminated clothing should

be removed and washed

before reuse.[5]

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) is necessary when

ventilation is inadequate or

when handling large quantities.

[5]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[5]

Operational Plan for Handling 4-Iodobenzoic Acid
A systematic approach to handling 4-Iodobenzoic acid is crucial for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Keep the container tightly closed when not in use.[1][5]

Store in a cool, dry place away from incompatible materials like strong oxidizing agents and

strong bases.[1][5]
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2. Handling Procedures:

Wash hands thoroughly after handling.[3][5]

Avoid breathing dust.[1]

Avoid contact with skin and eyes.[1][5]

Do not ingest. If swallowed, seek immediate medical assistance.[1]

3. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Get medical

aid immediately.[5]

Disposal Plan
Proper disposal of 4-Iodobenzoic acid and its containers is essential to prevent environmental

contamination.

Chemical Disposal: Dispose of contents and container in accordance with local, regional,

and national regulations. Do not let this chemical enter the environment.[1]

Contaminated Materials: Any materials that have come into contact with 4-Iodobenzoic
acid, such as gloves, filter paper, or paper towels, should be treated as hazardous waste

and disposed of accordingly. Place these materials in a suitable, labeled container for

disposal.
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Emergency Spill Response
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Immediate Actions

Containment & Cleanup

Final Steps

Evacuate the immediate area

Alert colleagues and supervisor

Don appropriate PPE

Contain the spill

Sweep up the solid material

Place in a suitable, labeled container for disposal

Decontaminate the spill area

Dispose of waste according to regulations

Report the incident
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Click to download full resolution via product page

Caption: Workflow for handling a 4-Iodobenzoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-Iodobenzoic acid | C7H5IO2 | CID 12085 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemicalbook.com [chemicalbook.com]

4. leelinework.com [leelinework.com]

5. 4-Iodobenzoic acid(619-58-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Iodobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057085#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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